3-(3-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one (referred to as TAZQ) is a quinazolinone derivative that has gained significant attention in scientific research due to its potential therapeutic applications. TAZQ is a heterocyclic compound that has a unique chemical structure, making it an interesting target for synthesis and study.
Scientific Research Applications
Antimicrobial Applications
Research has highlighted the synthesis and evaluation of various derivatives for their antimicrobial efficacy. Compounds incorporating azetidinone and quinazolin-4(3H)-one moieties have shown significant activity against a range of bacterial and fungal pathogens. The structure-activity relationship studies suggest that specific substitutions on the quinazolinone ring enhance antimicrobial potency (Lokh, Wala, & Patel, 2013; Patel & Patel, 2011).
Anti-inflammatory Applications
Newer derivatives have been synthesized and evaluated for their anti-inflammatory activity. This research area explores the potential of these compounds to act as effective agents in reducing inflammation, with some showing promising results in preclinical models (Kumar & Rajput, 2009).
Antihypertensive Applications
Studies have also synthesized novel compounds for their potential antihypertensive effects. These investigations aim to find new therapeutic agents that can manage hypertension effectively, with some compounds demonstrating significant activity in lowering blood pressure in experimental settings (Alagarsamy & Pathak, 2007).
Synthesis and Characterization
The synthesis and structural characterization of these compounds form a significant part of the research, laying the groundwork for further pharmacological evaluations. Innovative synthetic routes and characterization techniques are employed to develop novel derivatives with potential biological activities (Chernyshev et al., 2014).
Mechanism of Action
1,2,3-Triazoles
are a class of compounds known for their diverse biological activities . The nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes . They have been found to exhibit antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Quinazolinones
, on the other hand, are a class of compounds that have been found to possess various biological activities. They are known to interact with multiple receptors, making them useful in the development of new therapeutic agents .
properties
IUPAC Name |
3-[3-oxo-3-[3-(triazol-1-yl)azetidin-1-yl]propyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N6O2/c23-15(21-9-12(10-21)22-8-6-18-19-22)5-7-20-11-17-14-4-2-1-3-13(14)16(20)24/h1-4,6,8,11-12H,5,7,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRUZJKMKINVYBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CCN2C=NC3=CC=CC=C3C2=O)N4C=CN=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.